2-[(3-Methyl-5-oxo-4-pyrazolyl)hydrazo]benzonitrile

• Molecular Formula: C11H9N5O
• Molecular Weight: 227.22g/mol
• IUPAC Name: 2-[(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)diazenyl]benzonitrile
• InChI: InChI=1S/C11H9N5O/c1-7-10(11(17)16-13-7)15-14-9-5-3-2-4-8(9)6-12/h2-5H,1H3,(H2,13,16,17)
• InChI Key: HCBZDKLRXHEABD-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)NN1)N=NC2=CC=CC=C2C#N

Description

2-[(3-methyl-5-oxo-4-pyrazolyl)hydrazo]benzonitrile is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.

Scientific Research Applications

Synthesis and Structure in Chemistry

• Complex Formation with Platinum(II) and Palladium(II)

  This compound is involved in forming highly substituted pyrazoles, which are used as ligands in forming complexes with platinum(II) or palladium(II) metal ions. These complexes have been studied using IR, 1H NMR, FAB MS spectral analysis, elemental analysis, and Kurnakov tests (Budzisz, Małecka, & Nawrot, 2004).

• Synthesis of Pyrano[2,3-c]-Pyrazoles and Pyrazolo[1,5-a]Pyrimidines

  The compound is used in green, solvent-free synthesis methods to produce pyrano[2,3-c]pyrazoles and pyrazolo[1,5-a]pyrimidines, confirming the existence of these products in the 2H form through NOE difference experiments (Al-Matar, Khalil, Adam, & Elnagdi, 2010).

• Photochemical Synthesis and Thermal Dimerization

  Used in photochemical synthesis processes, such as the production of 4-Phenyl-3-oxazolin-5-onen, and their subsequent thermal dimerization (Gakis et al., 1976).

Biological and Pharmaceutical Applications

• Antimicrobial Activity

  Pyrazoles, including compounds like 2-[(3-Methyl-5-oxo-4-pyrazolyl)hydrazo]benzonitrile, have been studied for their potential antimicrobial activity. Several compounds in this category have shown considerable effectiveness against various microorganisms (Radini, 2018).

• Synthesis of Halogenated Derivatives for Antimicrobial Activity

  New halogenated derivatives of this compound have been synthesized and evaluated for antimicrobial activity. These studies often involve confirming the structures through spectral data and testing against various bacterial and fungal strains (Sareen, Khatri, Sharma, Shinde, & Sareen, 2010).

Material Science and Electrochemistry

• Electrochemical Studies: The compound has been studied in electrochemical contexts, such as in the oxidation processes of substituted 2-arylazoanthraquinones, indicating its potential use in materials science and electrochemistry (Abou-Elenien, Ismail, & Elmaghraby, 1991).